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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and
characterization of penconazole hydroxide, a key metabolite of the triazole fungicide
penconazole. The information presented is intended for researchers, scientists, and
professionals involved in drug development, pesticide metabolism, and environmental science.

Introduction: Penconazole and its Hydroxylated
Metabolites

Penconazole is a systemic triazole fungicide widely used to control fungal pathogens in
agriculture, particularly powdery mildew and pome fruit scab.[1][2][3] Its mode of action
involves the inhibition of ergosterol biosynthesis, a critical component of fungal cell
membranes.[2][3] The biotransformation of penconazole in plants, animals, and the
environment leads to the formation of various metabolites, with hydroxylated derivatives being
of significant interest.

"Penconazole hydroxide" primarily refers to the monohydroxylated metabolites of penconazole,
which are formed through the oxidation of the alkyl side chain.[2] These metabolites are often
found in both free and conjugated forms, for instance, with sugars in plants or glucuronic and
sulfuric acids in animals.[2] The most predominantly reported monohydroxylated metabolite is
the B-monohydroxy derivative, also known by its code CGA132465.[2]
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Discovery of Penconazole Hydroxide

The discovery of penconazole hydroxide was not a singular event but rather an outcome of
extensive metabolic studies on the parent compound, penconazole. The identification of these
hydroxylated metabolites has been crucial for understanding the fungicide's mode of action,
persistence, and potential toxicity.

Metabolic studies in various organisms have consistently identified hydroxylated derivatives as
major biotransformation products. In plants such as grapes, tomatoes, and apples, the
biotransformation of penconazole involves the oxidation of the alkyl chain at the a, 3, and y
positions, leading to the formation of monohydroxy metabolites.[2] These are often
subsequently conjugated with sugars.[2] Animal metabolism studies in rats and goats have also
shown that hydroxylation is a key metabolic pathway, with the formation of CGA132465 and its

conjugates being a principal route.[2]

Metabolic Pathway of Penconazole Hydroxylation

The metabolic conversion of penconazole to its hydroxylated derivatives is a critical
detoxification pathway in many organisms. The following diagram illustrates the primary
hydroxylation of penconazole.

Biotransformation Hydroxylation Penconazole Hydroxide . . Conjugated Metabolites
(Oxidation of alkyl chain) (e.g., CGA132465) Conjugation (e.g., with sugars, glucuronic acid)
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Caption: Metabolic pathway of penconazole to penconazole hydroxide and its conjugates.

Experimental Protocols for Isolation and Analysis

The isolation and analysis of penconazole hydroxide from various matrices require a multi-step
process involving extraction, cleanup, and instrumental analysis.

4.1. Extraction
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The initial step involves extracting penconazole and its metabolites from the sample matrix.
The choice of solvent depends on the matrix:

» Plant Matrices (e.g., fruits, vegetables): Extraction is typically performed with methanol.[2][4]

e Animal Matrices (e.g., tissues, milk): Acetonitrile is the preferred extraction solvent.[2][4]

A common procedure is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method, which involves extraction with a buffered solvent followed by a salting-out step.

4.2. Cleanup

Following extraction, a cleanup step is essential to remove interfering co-extractives. This is
often achieved through:

 Liquid-Liquid Partitioning: The extract is partitioned with a nonpolar solvent like hexane or
dichloromethane to separate the analytes from polar interferences.[2][4]

o Solid-Phase Extraction (SPE): The extract is passed through a solid-phase extraction
column, such as Florisil, to retain the analytes while allowing interfering compounds to pass
through. The analytes are then eluted with a suitable solvent.

4.3. Analysis

The final determination of penconazole and its hydroxylated metabolites is carried out using
chromatographic techniques:

e Gas Chromatography (GC): GC coupled with an Electron Capture Detector (ECD) or a
Nitrogen-Phosphorus Detector (NPD) is a common method for the analysis of penconazole.

[2][4]

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high
sensitivity and selectivity, often allowing for the direct analysis of extracts with minimal
cleanup.[2][4]

The following diagram outlines a typical experimental workflow for the isolation and analysis of
penconazole hydroxide.
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Caption: General experimental workflow for the isolation and analysis of penconazole

hydroxide.

Quantitative Data

The following tables summarize quantitative data related to the occurrence and analysis of

penconazole and its hydroxylated metabolites.

Table 1: Residue Levels of Penconazole and Metabolites in Grape Metabolism Study
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Compound

Percentage of Total Radioactive Residue
(TRR)

Parent Penconazole 7-16%
Free and Conjugated CGA132465 14-62%
Triazole-specific metabolites 20-25%

Source: JMPR 2005[2]

Table 2: Limits of Quantification (LOQ) for Penconazole in Various Matrices

Matrix Analytical Method LOQ (mglkg)
Fruit Plant Matrices GC-ECD/NPD 0.01-0.02
Milk GC-ECD/NPD 0.01

Animal Tissues GC-ECD/NPD 0.05

Various Plant Matrices LC-MS/MS 0.01

Source: JMPR 2005,
vertexaisearch.cloud.google.co
m[2][4]

Table 3: Half-life of Penconazole in Different Systems

System

Half-life

Aerobic Unsterile Soil

178 days (range 61-238 days)

Tilled Vineyard Soil 62.4 days

Grassed Vineyard Soil 33.0 days

Grape Fruits 1.56 days

Source: JMPR 2005, ResearchGate[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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